Cas no 723510-50-7 (1-Piperazineethanol,4-(2-amino-6-methyl-4-pyrimidinyl)-)

• Product Name: 1-Piperazineethanol,4-(2-amino-6-methyl-4-pyrimidinyl)-
• CAS No: 723510-50-7
• MF: C₁₁H₁₉N₅O
• MW: 237.301461458206
• CID: 562808
• PubChem ID: 29942170
• Update Time: 2025-04-19

1-Piperazineethanol,4-(2-amino-6-methyl-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4-(2-amino-6-methyl-4-pyrimidinyl)-
• 2-[4-(6-AMINO-2-METHYLPYRIMIDIN-4-YL)PIPERAZIN-1-YL]ETHANOL
• 4-(2-amino-6-methyl-4-pyrimidinyl)-1-Piperazineethanol
• FT-0760637
• WTWUJVVJDKVQBS-UHFFFAOYSA-N
• 2-[4-(6-amino-2-methyl-pyrimidin-4-yl)piperazin-1-yl]ethanol;2-[4-(6-Amino-2-methylpyrimidin-4-yl)piperazin-1-yl]ethanol
• C11H19N5O
• CS-0186526
• 2-(4-(6-amino-2-methylpyrimidin-4-yl)piperazin-1-yl)ethan-1-ol
• AMY5843
• FT-0707600
• A843909
• SCHEMBL793547
• 2-(4-(6-Amino-2-methylpyrimidin-4-yl)piperazin-1-yl)ethanol
• 914347-48-1
• AC-31896
• AKOS015855590
• 723510-50-7
• DS-10340
• F1967-4871
• 2-[4-(6-amino-2-methyl-pyrimidin-4-yl)-piperazin-1-yl]-ethanol

• Inchi： 1S/C11H19N5O/c1-9-13-10(12)8-11(14-9)16-4-2-15(3-5-16)6-7-17/h8,17H,2-7H2,1H3,(H2,12,13,14)
• InChI Key： WTWUJVVJDKVQBS-UHFFFAOYSA-N
• SMILES： OCCN1CCN(C2C=C(N)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 237.159
• Monoisotopic Mass: 237.159
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.230
• Boiling Point: 465.7 °C at 760 mmHg
• Flash Point: 235.5 °C
• Refractive Index: 1.601
• PSA: 78.51000
• LogP: 0.06560